4-Chloro-2,3-dimethylphenol

Specification

• Description: 4-chloro-3,5-dimethylphenol is a member of the class of phenols that is 3,5-xylenol which is substituted at position 4 by chlorine. It is bactericidal against most Gram-positive bacteria but less effective against Staphylococci and Gram-negative bacteria, and often inactive against Pseudomonas species. It is ineffective against bacterial spores. It has a role as an antiseptic drug, a disinfectant and a molluscicide. It is a member of phenols and a member of monochlorobenzenes. It is functionally related to a 3,5-xylenol.; Chloroxylenol, or para-chloro-meta-xylenol (PCMX), is an antiseptic and disinfectant agent used for skin disinfection and surgical instruments. It is found in antibacterial soaps, wound-cleansing applications, and household antiseptics. The halophenol is shown to be most effective against Gram positive bacteria where it disrupts the cell wall due to its phenolic nature. Chloroxylenol is on the World Health Organization's List of Essential Medicines.; See also: Phenol (has active moiety); Benzocaine; Chloroxylenol (component of); Chloroxylenol; triclosan (component of) ... View More ...
• CAS No.: 1321-23-9
• Molecular Formula: C8H9ClO
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 4-chloro-3,5-dimethylphenol
• Standard InChI: InChI=1S/C8H9ClO/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3
• Standard InChI Key: OSDLLIBGSJNGJE-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1C)Cl)O
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)O
• Boiling Point: 246 °C
• Colorform: Crystals from benzene
• Melting Point: 112-116 degrees Celsius; 115.5 °C